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Compound of Interest

Compound Name: Heptatriacontane

. Get Quote

Cat. No.: B1583076

This technical guide provides a comprehensive overview of the melting and boiling points of
heptatriacontane (Cs7H7s), a long-chain saturated hydrocarbon. The document is intended for
researchers, scientists, and professionals in drug development who require precise data and
methodologies for handling such compounds.

Physicochemical Data of n-Heptatriacontane

Heptatriacontane is a solid at standard conditions, a characteristic of higher alkanes (those
with more than 18 carbon atoms).[1] Its physical properties, particularly its phase transition
temperatures, are critical for various applications, including its use as a standard in gas

chromatography and in the formulation of products requiring high thermal stability.

Property Value Unit Source(s)

Melting Point 77-79 °C

76-78 °C

Boiling Point ~505 (estimate) °C [2][3]

280 - 282 @ 1 Torr °C [3]

Molecular Weight 521.00 g/mol [4]

CAS Number 7194-85-5 [2]
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Experimental Protocols for Determining Melting and
Boiling Points

The determination of the melting and boiling points of long-chain alkanes like
heptatriacontane requires specific methodologies to account for their physical and chemical
properties.

1. Melting Point Determination

The melting point of a solid crystalline substance like heptatriacontane is the temperature at
which it transitions from a solid to a liquid phase. For high-purity alkanes, this transition occurs
over a narrow range.

e Methodology: Capillary Melting Point Method

o Sample Preparation: A small amount of finely powdered, dry heptatriacontane is packed
into a capillary tube.

o Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heated block or an oil bath with a thermometer or a digital temperature sensor.

o Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded. This range is reported as
the melting point.

2. Boiling Point Determination

Determining the boiling point of very long-chain alkanes at atmospheric pressure is challenging
due to their high boiling points. At temperatures around 500°C, thermal decomposition
(cracking) of the C-C bonds can occur, leading to the formation of smaller alkanes and alkenes.
[3] This would compromise the integrity of the measurement.

» Methodology: Vacuum Distillation To avoid thermal degradation, the boiling point is
determined under reduced pressure (vacuum distillation).[3] A liquid boils when its vapor
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pressure equals the surrounding pressure. By reducing the ambient pressure, the boiling
point is significantly lowered.[3]

o Apparatus Setup: A distillation apparatus is assembled, including a distillation flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A manometer is
included to measure the pressure accurately.

o Procedure: The heptatriacontane sample is placed in the distillation flask. The system is
evacuated to a specific, stable low pressure (e.g., 1 Torr).

o Heating: The sample is heated, and the temperature of the vapor that distills is recorded
along with the precise pressure.

o Data Analysis: The boiling point at atmospheric pressure can be estimated from the boiling
point at reduced pressure using a nomograph or the Clausius-Clapeyron equation.

o Methodology: Correlation Gas Chromatography Another method to determine the
vaporization enthalpies, which are related to boiling points, is through correlation gas
chromatography. This technique is particularly useful for high molecular weight compounds.
The retention time of the compound in a gas chromatograph is correlated with the vapor
pressures of known standards.[5]

Logical Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of a high-molecular-weight alkane like heptatriacontane, highlighting the
decision-making process that leads to the use of vacuum distillation.
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Workflow for selecting the appropriate distillation method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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